N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C25H22F3N5O4S/c1-2-36-19-10-8-17(9-11-19)30-22(34)15-38-24-32-31-21(14-29-23(35)20-7-4-12-37-20)33(24)18-6-3-5-16(13-18)25(26,27)28/h3-13H,2,14-15H2,1H3,(H,29,35)(H,30,34)
• InChI Key: LXPIIPINQYTYJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)CNC(=O)C4=CC=CO4
• Molecular Formula: C25H22F3N5O4S
• Molecular Weight: 545.5 g/mol

Description

N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C25H22F3N5O4S and its molecular weight is 545.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiprotozoal Agents

Research on azole derivatives, including triazole and oxadiazole compounds, shows significant antimicrobial activities. For instance, new azole derivatives have been synthesized with antimicrobial properties, suggesting potential applications in developing new therapeutic agents against bacterial and fungal infections (Başoğlu et al., 2013). Another study highlights the synthesis of dicationic imidazo[1,2-a]pyridines with potent antiprotozoal activity, indicating potential use in treating protozoal infections (Ismail et al., 2004).

Energetic Materials Development

Compounds based on oxadiazole rings, similar in structure to the target compound, have been explored for their potential as insensitive energetic materials. These materials offer superior detonation performance and moderate thermal stabilities, making them candidates for safer, more efficient energetic materials (Yu et al., 2017).

Antiallergic and Antiplasmodial Activities

Certain furan carboxamide derivatives exhibit potent antiallergic activity, suggesting that structurally related compounds, such as the one , could be explored for their potential in treating allergic reactions (Georgiev et al., 1987). Additionally, acyl derivatives of furazanes show promising antiplasmodial activities against Plasmodium falciparum strains, highlighting their potential in malaria treatment (Hermann et al., 2021).